Cas no 101588-78-7 (1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-)
101588-78-7 structure
Product Name:1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-
CAS No:101588-78-7
MF:C17H20N4O4
MW:344.365103721619
CID:1129571
PubChem ID:58611255
Update Time:2025-04-20
1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-
- N,N'-bis(4-nitrophenyl)pentane-1,5-diamine
- DTXSID30729494
- 101588-78-7
- SCHEMBL14117517
- N~1~,N~5~-Bis(4-nitrophenyl)pentane-1,5-diamine
-
- Inchi: 1S/C17H20N4O4/c22-20(23)16-8-4-14(5-9-16)18-12-2-1-3-13-19-15-6-10-17(11-7-15)21(24)25/h4-11,18-19H,1-3,12-13H2
- InChI Key: QYQIKFWYWXMYCT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)NCCCCCNC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 344.1486
- Monoisotopic Mass: 344.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 110.34
1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
101588-78-7 (1,5-Pentanediamine, N,N'-bis(4-nitrophenyl)-) Related Products
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